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Compound of Interest

Compound Name:

5-Chloro-2-

(chloromethyl)pyrimidine

hydrochloride

CAS No.: 1427454-12-3

Cat. No.: B1458569

Get Quote

Introduction: A Bifunctional Intermediate of
Strategic Importance
5-Chloro-2-(chloromethyl)pyrimidine hydrochloride is a heterocyclic organic compound

distinguished by its bifunctional nature. It incorporates the pyrimidine scaffold, a "privileged

structure" in medicinal chemistry found in numerous FDA-approved drugs, with a highly

reactive chloromethyl group.[1][2] This combination makes it an exceptionally valuable

electrophilic building block for introducing the 5-chloropyrimidin-2-ylmethyl moiety into a wide

array of molecular frameworks. Its hydrochloride salt form often enhances stability and

solubility in polar solvents, facilitating its use in various reaction conditions.

The strategic placement of the chloro substituent on the pyrimidine ring and the reactive

chloromethyl group allows for sequential and site-selective modifications, enabling the

construction of complex molecules and diverse compound libraries for high-throughput

screening.
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Chemical Identity and Physicochemical Profile
A precise understanding of the compound's basic properties is the foundation of successful

experimental design.

Property Value Source(s)

CAS Number
105837-15-6 (for

hydrochloride)
[3]

Molecular Formula C₅H₅Cl₃N₂ [4]

Molecular Weight 199.47 g/mol [4]

Appearance Solid / Crystalline Powder [4]

Purity Typically ≥95% [4]

Storage
Store at -20°C, under an inert

atmosphere.[5][6]

The compound is hygroscopic

and should be stored in a dry,

cool, and well-ventilated place.

[7][8]

Solubility Insights: While specific solubility data for 5-Chloro-2-(chloromethyl)pyrimidine
hydrochloride is not widely published, hydrochloride salts of similar heterocyclic compounds

exhibit high solubility in polar solvents like water, ethanol, and DMSO, and limited solubility in

nonpolar solvents such as hexane.[7] For related compounds like 2-(chloromethyl)-pyrimidine

hydrochloride, solubilities have been reported as: DMF: 30 mg/mL, DMSO: 20 mg/mL, Ethanol:

2 mg/mL, and PBS (pH 7.2): 10 mg/mL.[9] This enhanced solubility over the free base is a

significant advantage for aqueous reaction systems.[7]

Spectroscopic Elucidation: A Structural Blueprint
Structural confirmation is paramount. While a complete, published dataset for this specific salt

is limited, we can predict the expected spectroscopic features based on its structure and data

from closely related analogs.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the

chloromethyl (-CH₂) protons. The chemical shift of this peak would likely be in the range of

4.5-5.5 ppm. The pyrimidine ring protons would appear as distinct signals in the aromatic

region (typically 7.0-9.0 ppm).

¹³C NMR: The carbon spectrum would show a signal for the chloromethyl carbon and distinct

signals for the carbons of the pyrimidine ring.

Infrared (IR) Spectroscopy
Key vibrational modes would include C-H stretching from the aromatic ring and the CH₂ group,

C=N and C=C stretching vibrations characteristic of the pyrimidine ring, and a prominent C-Cl

stretching band.

Mass Spectrometry (MS)
Mass spectrometry would confirm the molecular weight of the parent molecule (free base). The

expected molecular ion peak for the free base, 5-Chloro-2-(chloromethyl)pyrimidine

(C₅H₄Cl₂N₂), would be approximately 162 g/mol , showing a characteristic isotopic pattern due

to the presence of two chlorine atoms.[5]

Protocol: General Method for Spectroscopic Analysis
Objective: To confirm the identity and purity of 5-Chloro-2-(chloromethyl)pyrimidine
hydrochloride.

Methodology:

Sample Preparation:

NMR: Dissolve ~5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆ or D₂O). Add a small amount of TMS as an internal standard if required.

IR: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder

and pressing it into a thin disk. Alternatively, run as a thin film from a solution.

MS (ESI): Prepare a dilute solution (~1 mg/mL) of the compound in a suitable solvent like

methanol or acetonitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.usbio.net/biochemicals/435993/5-Chloro-2-/data-sheet
https://www.benchchem.com/product/b1458569/docs?utm_src=pdf-body#5-chloro-2-chloromethyl-pyrimidine-hydrochloride-basic-properties
https://www.benchchem.com/product/b1458569/docs?utm_src=pdf-body#5-chloro-2-chloromethyl-pyrimidine-hydrochloride-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

Obtain the IR spectrum using an FTIR spectrometer over a range of 4000-400 cm⁻¹.

Analyze the sample using an Electrospray Ionization (ESI) mass spectrometer in positive

ion mode.

Data Analysis:

Integrate and assign the peaks in the NMR spectra to the corresponding protons and

carbons.

Identify the characteristic functional group vibrations in the IR spectrum.

Determine the molecular ion peak and analyze the fragmentation pattern in the mass

spectrum to confirm the structure.

Chemical Reactivity: The Locus of Synthetic Utility
The primary driver of this reagent's utility is the electrophilic chloromethyl group. The chlorine

atom is a good leaving group, making the adjacent carbon highly susceptible to nucleophilic

attack. This allows for the facile introduction of the 5-chloropyrimidin-2-ylmethyl scaffold onto a

variety of nucleophiles.

Figure 1: Nucleophilic Substitution Workflow
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Caption: Generalized workflow for nucleophilic substitution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1458569/docs?utm_src=pdf-body-img#5-chloro-2-chloromethyl-pyrimidine-hydrochloride-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This reactivity is the cornerstone of its application in building diverse molecular architectures.

The choice of base and solvent is critical for modulating reactivity and preventing side

reactions.

Applications in Medicinal Chemistry and Drug
Discovery
The pyrimidine core is a well-established pharmacophore. 5-Chloro-2-
(chloromethyl)pyrimidine hydrochloride serves as a key intermediate in the synthesis of

compounds targeting a range of therapeutic areas.

Kinase Inhibitors: A significant application is in the development of protein kinase inhibitors

for oncology.[1] The pyrimidine scaffold can mimic the hinge-binding region of ATP, while the

side chain, introduced via the chloromethyl group, can be tailored to achieve potency and

selectivity for a specific kinase.

Ion Channel Modulators: This reagent is used to synthesize fused benzoxazepinones, which

have shown activity as ion channel modulators.[5][11]

Antiviral and Antimicrobial Agents: The pyrimidine nucleus is central to many antiviral and

antimicrobial drugs, and this building block provides a direct route to novel derivatives for

screening.[1]
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Figure 2: Drug Discovery Application Workflow
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Caption: Generalized use in multi-step drug synthesis.

Protocol: Synthesis of a Hypothetical N-Arylmethyl-5-
chloropyrimidin-2-amine
Objective: To demonstrate a typical nucleophilic substitution reaction using an aromatic amine.

Materials:

5-Chloro-2-(chloromethyl)pyrimidine hydrochloride

Substituted Aniline (Nucleophile)
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Diisopropylethylamine (DIPEA) or Potassium Carbonate (Base)

Acetonitrile (ACN) or Dimethylformamide (DMF) (Solvent)

Ethyl acetate, Hexanes, Saturated Sodium Bicarbonate solution, Brine

Methodology:

Reaction Setup: In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the

substituted aniline (1.0 eq) in the chosen solvent (e.g., ACN).

Base Addition: Add the base (e.g., DIPEA, 1.5 eq) to the solution and stir for 10 minutes at

room temperature. The causality here is to deprotonate the amine, increasing its

nucleophilicity without using a base strong enough to cause unwanted side reactions.

Electrophile Addition: Add a solution of 5-Chloro-2-(chloromethyl)pyrimidine
hydrochloride (1.1 eq) dropwise to the reaction mixture. The hydrochloride will be

neutralized in situ by the excess base.

Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (e.g., 50-60

°C). Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

Work-up:

Cool the reaction mixture to room temperature and concentrate under reduced pressure to

remove the solvent.

Redissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate

solution to remove any remaining acid and base salts.

Wash the organic layer with water and then brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purification: Purify the crude product by silica gel column chromatography using a suitable

eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-arylmethyl-5-

chloropyrimidin-2-amine.
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Safety, Handling, and Storage
As a reactive chlorinated heterocyclic compound, appropriate safety measures are mandatory.

Hazard Identification: Based on similar compounds, it should be treated as harmful if

swallowed, and capable of causing severe skin burns and eye damage.[12][13]

Handling:

Always handle in a well-ventilated chemical fume hood.[6]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.[14]

Avoid formation of dust and aerosols.[14]

Do not get in eyes, on skin, or on clothing.[6]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials like strong oxidizing agents.[6][14] The use of an inert atmosphere is

recommended for long-term storage to prevent degradation from moisture.[8]

First Aid:

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing.[14]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[14]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[14]

Inhalation: Move person into fresh air. If not breathing, give artificial respiration.[14]

Conclusion
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5-Chloro-2-(chloromethyl)pyrimidine hydrochloride is more than just a chemical reagent; it

is a versatile tool that unlocks synthetic pathways to novel and potentially life-saving

therapeutics. Its predictable reactivity, combined with the pharmacological importance of the

pyrimidine core, ensures its continued relevance in the field of drug discovery. A thorough

understanding of its properties, reactivity, and handling is essential for any scientist looking to

leverage its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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